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Compound of Interest

Compound Name: MMV006833

Cat. No.: B4714636 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with MMV006833. The following procedures are

designed to ensure the safe handling, use, and disposal of this potent antimalarial compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of MMV006833 is presented below.

Property Value

Chemical Name
2-(cyclohexylamino)-N-(4-chloro-2-methyl-5-

(pyrrolidin-1-ylsulfonyl)benzyl)acetamide

Molecular Formula C19H27ClN2O4S

Molecular Weight 414.95 g/mol

CAS Number 701253-55-6

Appearance Solid powder

Storage

Store at room temperature. Refer to the

Certificate of Analysis for specific storage

conditions.

Personal Protective Equipment (PPE)
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Due to the potent nature of MMV006833, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times when handling the compound,

particularly in its powdered form.

PPE Category Item Specifications

Hand Protection Disposable Gloves

Nitrile gloves are

recommended due to their

resistance to a variety of

chemicals. Double gloving is

advised when handling the

solid compound.

Body Protection Lab Coat

A dedicated, disposable or

professionally laundered lab

coat should be worn over

personal clothing.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles that

provide a complete seal

around the eyes are required.

A face shield may be worn

over goggles for additional

protection.

Respiratory Protection Respirator

For handling larger quantities

of powder or when there is a

risk of aerosolization, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates should be used.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.
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Operational Plan: Handling and Reconstitution
Adherence to a strict operational plan is critical to minimize exposure and ensure experimental

accuracy.

1. Preparation and Engineering Controls:

All work with solid MMV006833 should be conducted in a certified chemical fume hood or a

ventilated balance safety enclosure to minimize inhalation exposure.[1]

The work area should be clean and free of clutter.

Prepare all necessary materials, including the compound, solvent, vials, and pipettes, before

starting.

Ensure a chemical spill kit is readily accessible.

2. Weighing the Compound:

Handle the solid compound with care to avoid generating dust. Use gentle scooping motions.

Weigh the desired amount of MMV006833 in a tared, sealed container within the fume hood.

3. Reconstitution Protocol:

Slowly add the desired solvent (e.g., DMSO) to the solid MMV006833 to the desired stock

concentration.

Cap the vial securely and vortex gently until the solid is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Label the stock solution clearly with the compound name, concentration, solvent, and date of

preparation.

4. Aliquoting and Storage:
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It is recommended to aliquot the stock solution into single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at the recommended temperature, typically -20°C or -80°C, in tightly

sealed vials.

Disposal Plan
MMV006833 and any materials that come into contact with it must be disposed of as

hazardous chemical waste.

Waste Type Disposal Procedure

Solid MMV006833

Collect in a clearly labeled, sealed, and

puncture-resistant container for hazardous

waste.

Contaminated Labware (e.g., pipette tips, vials)
Dispose of in a designated hazardous waste

container.

Liquid Waste (e.g., unused stock solutions)

Collect in a sealed, leak-proof container labeled

as hazardous waste. Do not pour down the

drain.

Contaminated PPE (e.g., gloves, shoe covers)
Dispose of in a designated hazardous waste

container immediately after use.

General Disposal Guidelines:

All hazardous waste must be collected by a licensed hazardous waste management

company for high-temperature incineration.

Never dispose of MMV006833 or its waste in the regular trash or down the sink.

For empty chemical containers, the first rinse with a solvent should be collected as

hazardous waste.

Biological Activity and Mechanism of Action
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MMV006833 is an antimalarial agent that targets the lipid-transfer protein PfSTART1 in

Plasmodium falciparum.[2] This inhibition disrupts the development of the parasite at the ring

stage.[2]

Mechanism of Action of MMV006833
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Caption: Mechanism of action of MMV006833.

Experimental Workflow
The following diagram outlines the general workflow for handling and using MMV006833 in a

laboratory setting.
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Experimental Workflow for Handling MMV006833
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Caption: General workflow for MMV006833 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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